Cas no 1314662-72-0 (2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile)

2-(3,5-Dichloro-2-methoxyphenyl)-2-methylpropanenitrile is a specialized organic compound featuring a dichlorinated methoxyphenyl core and a nitrile-functionalized isopropyl group. Its molecular structure, incorporating both electron-withdrawing (chloro, nitrile) and electron-donating (methoxy) substituents, lends utility in synthetic chemistry as an intermediate for agrochemicals or pharmaceuticals. The steric hindrance from the methyl groups enhances selectivity in reactions, while the nitrile group offers versatility for further derivatization. The compound's stability under standard conditions and compatibility with common organic solvents facilitate handling in multistep syntheses. Its precise substitution pattern makes it valuable for constructing complex heterocycles or tailored active ingredients requiring controlled reactivity.
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile structure
1314662-72-0 structure
Product name:2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
CAS No:1314662-72-0
MF:C11H11Cl2NO
MW:244.117141008377
CID:6033869
PubChem ID:83720869

2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
    • 1314662-72-0
    • EN300-1967622
    • Inchi: 1S/C11H11Cl2NO/c1-11(2,6-14)8-4-7(12)5-9(13)10(8)15-3/h4-5H,1-3H3
    • InChI Key: ABHOHTMCVWHCDD-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1OC)C(C#N)(C)C)Cl

Computed Properties

  • Exact Mass: 243.0217694g/mol
  • Monoisotopic Mass: 243.0217694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 33Ų

2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1967622-0.1g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
0.1g
$691.0 2023-09-16
Enamine
EN300-1967622-0.05g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
0.05g
$660.0 2023-09-16
Enamine
EN300-1967622-2.5g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
2.5g
$1539.0 2023-09-16
Enamine
EN300-1967622-5g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
5g
$2277.0 2023-09-16
Enamine
EN300-1967622-10.0g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
10g
$3376.0 2023-05-26
Enamine
EN300-1967622-0.25g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
0.25g
$723.0 2023-09-16
Enamine
EN300-1967622-5.0g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
5g
$2277.0 2023-05-26
Enamine
EN300-1967622-1.0g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
1g
$785.0 2023-05-26
Enamine
EN300-1967622-10g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
10g
$3376.0 2023-09-16
Enamine
EN300-1967622-0.5g
2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile
1314662-72-0
0.5g
$754.0 2023-09-16

Additional information on 2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile

Comprehensive Overview of 2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile (CAS No. 1314662-72-0)

2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile (CAS No. 1314662-72-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This nitrile derivative, characterized by its unique dichloro-methoxyphenyl and methylpropanenitrile structure, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and functional materials.

The compound's molecular framework, featuring a 3,5-dichloro-2-methoxyphenyl group attached to a 2-methylpropanenitrile moiety, contributes to its distinct reactivity and stability. This structural combination is often leveraged in the synthesis of advanced intermediates for crop protection agents and pharmaceutical precursors. Recent studies highlight its role in facilitating carbon-carbon bond formation reactions, a critical step in modern organic synthesis. As sustainability becomes a global priority, the efficient synthesis and application of such intermediates align with the growing demand for green chemistry solutions.

In the context of drug discovery, 2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile serves as a key building block for developing small-molecule therapeutics. Its ability to introduce both lipophilic (dichlorophenyl) and polar (nitrile) functionalities into target molecules makes it particularly useful in optimizing drug-like properties. Recent trends in AI-driven molecular design have further amplified interest in such compounds, as computational models increasingly rely on structurally diverse libraries to predict bioactivity and ADME (absorption, distribution, metabolism, excretion) profiles.

From an industrial perspective, the scalability of 1314662-72-0 synthesis has been a focal point for manufacturers. Innovations in catalytic processes and flow chemistry have enabled more efficient production routes, reducing waste and energy consumption. These advancements resonate with the broader shift toward circular economy principles in chemical manufacturing. Additionally, the compound's stability under various storage conditions makes it a practical choice for global supply chains, addressing common challenges in specialty chemical logistics.

Environmental and regulatory considerations surrounding halogenated compounds like 2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile remain a topic of active discussion. While its structural features contribute to efficacy in target applications, researchers emphasize the importance of biodegradability studies and ecotoxicological assessments. This aligns with the industry's commitment to responsible innovation and compliance with evolving regulations such as REACH and TSCA frameworks.

Emerging applications in material science have expanded the utility of this compound beyond traditional domains. Its incorporation into functional polymers and advanced coatings demonstrates how structural motifs from pharmaceutical intermediates can inspire innovations in unrelated fields. Such cross-disciplinary applications underscore the compound's role in enabling convergent technologies, a trend dominating contemporary research agendas.

Analytical characterization of CAS 1314662-72-0 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring precise quality control for research and industrial use. The growing availability of high-purity reference standards for this compound facilitates method development across analytical laboratories worldwide. This accessibility supports the reproducibility of scientific studies, addressing a critical need in open science initiatives.

Market intelligence indicates rising demand for 2-(3,5-dichloro-2-methoxyphenyl)-2-methylpropanenitrile across multiple regions, driven by expanding R&D activities in both established and emerging economies. Strategic partnerships between custom synthesis providers and end-users are shaping the compound's commercial trajectory, with particular growth in contract research organizations specializing in niche chemical intermediates.

Future research directions for this compound may explore its potential in catalysis and asymmetric synthesis, building upon its demonstrated utility in constructing complex molecular architectures. The intersection of machine learning with experimental chemistry could unlock new synthetic pathways or previously unrecognized applications, exemplifying how traditional compounds gain renewed relevance through technological convergence.

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